Cas no 1260833-53-1 (1,2,4-Oxadiazole-5-methanamine, 3-bromo-)

• Product Name: 1,2,4-Oxadiazole-5-methanamine, 3-bromo-
• CAS No: 1260833-53-1
• MF: C₃H₄BrN₃O
• MW: 177.987359046936
• MDL: MFCD13184236
• CID: 5231888
• Update Time: 2026-03-07

1,2,4-Oxadiazole-5-methanamine, 3-bromo- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole-5-methanamine, 3-bromo-
• C-(3-Bromo-[1,2,4]oxadiazol-5-yl)-methylamine

• MDL： MFCD13184236
• Inchi： 1S/C3H4BrN3O/c4-3-6-2(1-5)8-7-3/h1,5H2
• InChI Key： ZMGDRFZLEKDWBH-UHFFFAOYSA-N
• SMILES： O1C(CN)=NC(Br)=N1

Additional information on 1,2,4-Oxadiazole-5-methanamine, 3-bromo-

Recent Advances in the Study of 1,2,4-Oxadiazole-5-methanamine, 3-bromo- (CAS: 1260833-53-1)

The compound 1,2,4-Oxadiazole-5-methanamine, 3-bromo- (CAS: 1260833-53-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, characterized by a 1,2,4-oxadiazole core with a bromo substituent, has been explored for its role in drug discovery, particularly in the development of novel enzyme inhibitors and receptor modulators. Recent studies have highlighted its utility as a versatile scaffold for medicinal chemistry, enabling the synthesis of bioactive molecules with improved pharmacokinetic profiles.

One of the key areas of research involving 1,2,4-Oxadiazole-5-methanamine, 3-bromo- is its application in the design of small-molecule inhibitors targeting enzymes such as proteases and kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against a specific class of serine proteases implicated in inflammatory diseases. The bromo substituent was found to enhance binding affinity through halogen bonding interactions with key amino acid residues in the enzyme's active site, underscoring the compound's potential as a lead structure for further optimization.

In addition to its role in enzyme inhibition, 1,2,4-Oxadiazole-5-methanamine, 3-bromo- has been investigated for its ability to modulate G-protein-coupled receptors (GPCRs). A recent preprint on bioRxiv reported that this compound acts as an allosteric modulator of a specific GPCR involved in neurotransmitter signaling. The study utilized molecular docking and dynamic simulations to elucidate the binding mode, revealing that the oxadiazole ring forms critical hydrogen bonds with the receptor's transmembrane domain. These findings open new avenues for the development of GPCR-targeted therapeutics with reduced off-target effects.

Another notable advancement is the incorporation of 1,2,4-Oxadiazole-5-methanamine, 3-bromo- into the synthesis of prodrugs. Researchers at a leading pharmaceutical company have developed a prodrug strategy where the compound serves as a bioreversible linker, enabling controlled release of active drug molecules in vivo. This approach, detailed in a 2024 patent application, has shown promise in improving the bioavailability of poorly soluble drugs, particularly in oncology applications. The bromo substituent's role in facilitating selective cleavage under physiological conditions was a key highlight of this work.

Despite these promising developments, challenges remain in the clinical translation of 1,2,4-Oxadiazole-5-methanamine, 3-bromo--based compounds. Recent toxicology studies have raised concerns about potential off-target effects associated with the bromo moiety, prompting efforts to develop analogs with improved selectivity. A collaborative effort between academic and industry researchers, published in ACS Chemical Biology, has identified several structural modifications that retain the desired pharmacological activity while mitigating toxicity risks. These insights are expected to guide future drug design efforts.

In conclusion, 1,2,4-Oxadiazole-5-methanamine, 3-bromo- (CAS: 1260833-53-1) represents a promising scaffold in medicinal chemistry, with applications spanning enzyme inhibition, receptor modulation, and prodrug development. Ongoing research aims to address current limitations while exploring new therapeutic indications. The compound's versatility and the recent methodological advances in its utilization underscore its potential to contribute significantly to the next generation of pharmaceutical agents.